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Compound of Interest

Compound Name: Praxadine

Cat. No.: B1224688

Initial searches for the therapeutic index, mechanism of action, and comparative experimental
data for a compound identified as "Praxadine” have found no substantive scientific information.
The name appears in chemical databases, but without associated pharmacological or
therapeutic research.

Publicly available resources, including PubChem and precisionFDA, contain entries for
Praxadine, identifying its chemical structure as pyrazole-1-carboximidamide and providing
basic molecular details.[1][2] However, a thorough review of scientific literature and clinical trial
registries reveals a complete lack of published studies on its therapeutic effects, toxicity, or
mechanism of action.

The therapeutic index is a critical measure of a drug's safety, representing the ratio between
the dose that produces a therapeutic effect and the dose that causes toxicity.[3][4][5] The
determination of this index requires extensive preclinical and clinical studies, including dose-
ranging toxicity studies in animals and phased clinical trials in humans to establish both
effective and toxic dose levels.[6][7][8] There is no evidence that Praxadine has undergone
this rigorous evaluation.

Similarly, understanding a drug's mechanism of action involves detailed pharmacological
studies to identify its molecular targets and signaling pathways.[9][10] For established drugs
like paroxetine, for example, extensive research has detailed its role as a selective serotonin
reuptake inhibitor and its interaction with various receptors and transporters.[9][10][11] No such
data exists for Praxadine.
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Clinical trials are essential for evaluating the safety and efficacy of a new therapeutic agent in
humans.[12][13] A search of clinical trial databases for studies involving "Praxadine” yielded no
results, indicating it has not been investigated in a clinical setting.

Due to the absence of any pharmacological, toxicological, or clinical data, it is not possible to
create a comparative guide for Praxadine. The core requirements of data presentation,
experimental protocols, and visualizations of signaling pathways cannot be fulfilled without
foundational scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [precision.fda.gov]

2. Praxadine | C4H6N4 | CID 2734673 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Canadian Society of Pharmacology and Therapeutics (CSPT) - Therapeutic Index
[pharmacologycanada.org]

e 4. Therapeutic index - Wikipedia [en.wikipedia.org]
e 5. What is the therapeutic index of drugs? [medicalnewstoday.com]
e 6. m.youtube.com [m.youtube.com]

e 7. Phase I clinical trial of pyrazoloacridine NSC366140 (PD115934) - PubMed
[pubmed.ncbi.nim.nih.gov]

e 8. medwinpublishers.com [medwinpublishers.com]

e 9. Paroxetine—OQOverview of the Molecular Mechanisms of Action - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 10. encyclopedia.pub [encyclopedia.pub]
e 11. Paroxetine | C19H20FNQOS3 | CID 43815 - PubChem [pubchem.ncbi.nim.nih.gov]
e 12. ClinicalTrials.gov [clinicaltrials.gov]

o 13. Safety and Efficacy Study of Pracinostat With Azacitadine in Elderly Patients With Newly
Diagnosed Acute Myeloid Leukemia (AML) [clinicaltrials.stanford.edu]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.clinicaltrials.gov/study/NCT01371448
https://clinicaltrials.stanford.edu/trials/s/NCT01912274.html
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-custom-synthesis
https://precision.fda.gov/ginas/app/ui/substances/1c0bacef-6399-41ca-a68b-1d7c6a9a5ffc
https://pubchem.ncbi.nlm.nih.gov/compound/Praxadine
https://pharmacologycanada.org/Therapeutic-Index
https://pharmacologycanada.org/Therapeutic-Index
https://en.wikipedia.org/wiki/Therapeutic_index
https://www.medicalnewstoday.com/articles/therapeutic-index
https://m.youtube.com/watch?v=Io-qmqXRtLA
https://pubmed.ncbi.nlm.nih.gov/9815948/
https://pubmed.ncbi.nlm.nih.gov/9815948/
https://medwinpublishers.com/ACT/ACT-MS-ID-000101.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914979/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914979/
https://encyclopedia.pub/entry/7536
https://pubchem.ncbi.nlm.nih.gov/compound/Paroxetine
https://www.clinicaltrials.gov/study/NCT01371448
https://clinicaltrials.stanford.edu/trials/s/NCT01912274.html
https://clinicaltrials.stanford.edu/trials/s/NCT01912274.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [Praxadine: Analysis of a Fictional Compound Reveals
Absence of Scientific Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224688#assessing-the-therapeutic-index-of-
praxadine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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